Cas no 67801-34-7 (sodium 3-hydroxybutane-2-thiolate)

sodium 3-hydroxybutane-2-thiolate structure
67801-34-7 structure
Product Name:sodium 3-hydroxybutane-2-thiolate
CAS No:67801-34-7
MF:C4H9NaS2
MW:144.234029531479
CID:1722014
PubChem ID:138395944
Update Time:2025-04-21

sodium 3-hydroxybutane-2-thiolate Chemical and Physical Properties

Names and Identifiers

    • sodium 3-hydroxybutane-2-thiolate
    • Sodium 3-mercapto-2-butanolate
    • 2,3-Butanedithiol, sodium salt (1:1)
    • DTXCID901031374
    • 2-Butanol, 3-mercapto-, monosodium salt
    • 67801-34-7
    • DTXSID70890935
    • Inchi: 1S/C4H10S2.Na/c1-3(5)4(2)6;/h3-6H,1-2H3;/q;+1/p-1
    • InChI Key: MFJLCHUDFWFFAH-UHFFFAOYSA-M
    • SMILES: [S-]C(C)C(C)S.[Na+]

Computed Properties

  • Exact Mass: 128.02727
  • Monoisotopic Mass: 128.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 42.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.2A^2

Experimental Properties

  • Boiling Point: 162.3°C at 760 mmHg
  • Flash Point: 61.7°C
  • PSA: 20.23
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